N-(3,4-dichlorophenyl)-3-(quinoxalin-2-yloxy)pyrrolidine-1-carboxamide

• IUPAC Name: N-(3,4-dichlorophenyl)-3-quinoxalin-2-yloxypyrrolidine-1-carboxamide
• InChI: InChI=1S/C19H16Cl2N4O2/c20-14-6-5-12(9-15(14)21)23-19(26)25-8-7-13(11-25)27-18-10-22-16-3-1-2-4-17(16)24-18/h1-6,9-10,13H,7-8,11H2,(H,23,26)
• InChI Key: PZTXRGIVEWZBLW-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CC1OC2=NC3=CC=CC=C3N=C2)C(=O)NC4=CC(=C(C=C4)Cl)Cl
• Molecular Formula: C19H16Cl2N4O2
• Molecular Weight: 403.3 g/mol

Description

N-(3,4-dichlorophenyl)-3-(quinoxalin-2-yloxy)pyrrolidine-1-carboxamide is a chemical compound that has gained significant attention in the scientific community due to its potential use as a therapeutic agent. This compound is known to exhibit various biochemical and physiological effects, making it a promising candidate for further research.

Scientific Research Applications

Synthesis and Characterization

N-(3,4-dichlorophenyl)-3-(quinoxalin-2-yloxy)pyrrolidine-1-carboxamide and its derivatives are often synthesized through various chemical reactions, including condensation and cyclization, to create novel organic compounds. These compounds are characterized using analytical and spectroscopic techniques to confirm their structures. Such compounds have been synthesized for diverse applications, including the creation of novel heterocyclic compounds with potential biological activities (Khalifa et al., 2015).

Biological Activities and Applications

The synthesized compounds have shown a range of biological activities in vitro. These activities include antioxidant, antitumor, and antimicrobial effects. The novel compounds have been applied for dyeing polyester fabrics, where they contribute color characteristics and fastness properties. The potential applications extend to creating sterile and/or biologically active fabrics for various life applications, highlighting the intersection of chemistry and materials science (Khalifa et al., 2015).

Drug Design and Development

In the realm of drug design and development, compounds similar to N-(3,4-dichlorophenyl)-3-(quinoxalin-2-yloxy)pyrrolidine-1-carboxamide are explored for their potential as therapeutic agents. For example, some compounds have been studied for their antitubercular activity, showing promise against Mycobacterium tuberculosis strains. These studies involve the synthesis of diverse analogues and their in vitro evaluation to identify promising antitubercular agents (Kantevari et al., 2011).

Anticancer Research

Compounds with a similar structure have been synthesized and evaluated for their antiproliferative activities against various human cancer cell lines. These studies aim to understand the compounds' mechanisms, such as inducing apoptotic cell death and cell cycle arrest, which can be crucial for developing new anticancer therapies (Pirol et al., 2014).